Cas no 2171923-37-6 (2-(piperidin-4-yl)phenylmethanesulfonyl fluoride)

• Product Name: 2-(piperidin-4-yl)phenylmethanesulfonyl fluoride
• CAS No: 2171923-37-6
• MF: C₁₂H₁₆FNO₂S
• MW: 257.324345588684
• CID: 6212430
• PubChem ID: 165565586
• Update Time: 2025-06-10

2-(piperidin-4-yl)phenylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)phenylmethanesulfonyl fluoride
• [2-(piperidin-4-yl)phenyl]methanesulfonyl fluoride
• 2171923-37-6
• EN300-1577121

• Inchi： 1S/C12H16FNO2S/c13-17(15,16)9-11-3-1-2-4-12(11)10-5-7-14-8-6-10/h1-4,10,14H,5-9H2
• InChI Key： AHASAFGHACSUSJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1C1CCNCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 257.08857809g/mol
• Monoisotopic Mass: 257.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(piperidin-4-yl)phenylmethanesulfonyl fluoride

Introduction to 2-(piperidin-4-yl)phenylmethanesulfonyl fluoride (CAS No. 2171923-37-6)

2-(piperidin-4-yl)phenylmethanesulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the CAS number 2171923-37-6, is particularly valued for its role as an intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a combination of a piperidine ring and a phenylmethanesulfonyl fluoride moiety, makes it a valuable tool for chemists and biologists working on drug discovery and development.

The piperidin-4-yl substituent in the molecule contributes to its unique chemical properties, enabling it to participate in various organic transformations that are crucial for constructing complex molecular frameworks. This feature is particularly useful in medicinal chemistry, where the design of novel compounds often requires precise control over functional groups and their reactivities. The fluoride part of the molecule, specifically the sulfonyl fluoride group, is known for its ability to enhance the stability and bioavailability of pharmaceutical agents, making it a preferred choice in the synthesis of drug candidates.

In recent years, there has been a growing interest in the use of sulfonyl fluorides as key intermediates in the development of small-molecule drugs. These compounds are widely recognized for their ability to act as leaving groups in nucleophilic substitution reactions, facilitating the introduction of new functionalities into target molecules. The 2-(piperidin-4-yl)phenylmethanesulfonyl fluoride compound exemplifies this trend, offering researchers a reliable and efficient way to incorporate fluorine atoms into their synthetic pathways.

One of the most compelling aspects of this compound is its application in the synthesis of protease inhibitors, which are critical for treating a wide range of diseases, including cancer and infectious disorders. Proteases are enzymes that play a vital role in many biological processes, and inhibiting their activity can lead to significant therapeutic benefits. The fluorine atom in sulfonyl fluorides is known to enhance binding affinity and metabolic stability, making these compounds ideal candidates for drug development.

Recent studies have highlighted the importance of 2-(piperidin-4-yl)phenylmethanesulfonyl fluoride in the development of novel antiviral agents. The compound has been shown to be effective in modifying viral proteases, thereby disrupting viral replication cycles. This finding underscores its potential as a building block for antiviral therapies targeting emerging pathogens. Additionally, its role in designing kinase inhibitors has been explored, with promising results in preclinical studies.

The synthesis of 2-(piperidin-4-yl)phenylmethanesulfonyl fluoride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve the desired product with minimal side reactions. These synthetic strategies not only highlight the compound's complexity but also demonstrate its importance as a synthetic intermediate.

In conclusion, 2-(piperidin-4-yl)phenylmethanesulfonyl fluoride (CAS No. 2171923-37-6) is a highly valuable compound in pharmaceutical research due to its versatile applications and structural features. Its ability to serve as an intermediate in the synthesis of bioactive molecules makes it indispensable for drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.